Cas no 113105-29-6 (18-Nordammara-7,12,24-trien-26-oicacid, 3,23-dihydroxy-17-methyl-, (3a,9b,17a,23R,24E)- (9CI))

• Product Name: 18-Nordammara-7,12,24-trien-26-oicacid, 3,23-dihydroxy-17-methyl-, (3a,9b,17a,23R,24E)- (9CI)
• CAS No: 113105-29-6
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 205729
• Update Time: 2024-03-01

18-Nordammara-7,12,24-trien-26-oicacid, 3,23-dihydroxy-17-methyl-, (3a,9b,17a,23R,24E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 18-Nordammara-7,12,24-trien-26-oicacid, 3,23-dihydroxy-17-methyl-, (3a,9b,17a,23R,24E)- (9CI)
• Mariesiicacid B
• 18-Nordammara-7,12,24-trien-26-oic acid, 3,23-dihydroxy-17-methyl-, (3α,9β,17α,23R,24E)- (9CI)

• Inchi： 1S/C30H46O4/c1-18(26(33)34)16-20(31)17-19(2)28(5)14-15-30(7)22-8-10-23-27(3,4)25(32)12-13-29(23,6)21(22)9-11-24(28)30/h8,11,16,19-21,23,25,31-32H,9-10,12-15,17H2,1-7H3,(H,33,34)/b18-16+/t19-,20+,21-,23?,25-,28+,29-,30+/m1/s1
• InChI Key： RGXBCSRGWBMBCF-VMBVJKMLSA-N
• SMILES： [C@H]1(O)[C@@](C2[C@](C)(CC1)[C@@]1([H])C([C@]3(C(=CC1)[C@](C)([C@H](C)C[C@@H](O)/C=C(\C)/C(O)=O)CC3)C)=CC2)(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 623.2±55.0 °C(Predicted)
• PSA: 52.54
• pka: 4.67±0.19(Predicted)